Cas no 1170931-77-7 (1-(3-chloro-2-methylphenyl)-3-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea)

• Product Name: 1-(3-chloro-2-methylphenyl)-3-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
• CAS No: 1170931-77-7
• Molecular Formula: C₁₈H₂₀ClN₇O
• Molecular Weight: 385.850701332092
• CID: 5903277
• PubChem ID: 30868230

1-(3-chloro-2-methylphenyl)-3-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea Properties

Names and Identifiers

• 1-(3-chloro-2-methylphenyl)-3-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]urea
• 1-(3-chloro-2-methylphenyl)-3-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
• SR-01000923393-1
• VU0647299-1
• F5563-0026
• 1-(3-chloro-2-methylphenyl)-3-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea
• SR-01000923393
• AKOS024513687
• 1170931-77-7

• InChIKey： HLYIKRZFFBSPOE-UHFFFAOYSA-N
• Inchi： 1S/C18H20ClN7O/c1-12-14(19)5-3-6-15(12)25-18(27)21-9-8-20-16-11-17(24-13(2)23-16)26-10-4-7-22-26/h3-7,10-11H,8-9H2,1-2H3,(H,20,23,24)(H2,21,25,27)
• SMILES： N(C1=CC=CC(Cl)=C1C)C(NCCNC1C=C(N2C=CC=N2)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 385.1417860g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 385.1417860g/mol
• Heavy Atom Count: 27
• Complexity: 483
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas